Oxcarbazepine-D4 (Major)

Description

Oxcarbazepine-D4 (Major) is a labeled metabolite of Eslicarbazepine acetate, a central nervous system drug . LGC Standards states it has a purity of >95% (HPLC) . Oxcarbazepine itself is an anticonvulsant medication used to treat epilepsy, specifically focal and generalized seizures . It can be used as a monotherapy or as an adjunctive therapy .

Oxcarbazepine is a structural derivative of carbamazepine and functions as a prodrug, largely metabolized into its active metabolite licarbazepine (MHD) . Both oxcarbazepine and MHD block voltage-sensitive sodium channels, stabilizing neural membranes, suppressing neuronal firing, and diminishing synaptic impulse propagation . The difference between oxcarbazepine and carbamazepine involves a ketone in place of the carbon-carbon double bond on the dibenzazepine ring, which reduces the impact on the liver during metabolism and prevents certain forms of anemia associated with carbamazepine .

While the provided search results do not offer extensive details about Oxcarbazepine-D4 (Major), they contextualize it within the realm of epilepsy treatment and related compounds. Oxcarbazepine is sold under the brand name Trileptal, among others . Common side effects include nausea, vomiting, dizziness, and drowsiness .

• CAS No.: 1020719-71-4
• Product Name: Oxcarbazepine-D4 (Major)
• Molecular Formula: C15H12N2O2
• Molecular Weight: 256.29 g/mol
• IUPAC Name: 1,2,3,4-tetradeuterio-6-oxo-5H-benzo[b][1]benzazepine-11-carboxamide
• Standard InChI: InChI=1S/C15H12N2O2/c16-15(19)17-12-7-3-1-5-10(12)9-14(18)11-6-2-4-8-13(11)17/h1-8H,9H2,(H2,16,19)/i1D,3D,5D,7D
• Standard InChIKey: CTRLABGOLIVAIY-DNZPNURCSA-N
• SMILES: C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)N
• Canonical SMILES: C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)N
• Synonyms: 10,11-Dihdyro-10-oxo-5H-dibenz[b,f]azepine-5-carboxamide-d4; Aurene-d4; GP 47680-d4; Oxacarbazepine-d4; Oxecarb-d4; Oxetol-d4; Trileptal-d4; _x000B_
• PubChem Compound: 25235656
• Last Modified: Sep 14 2023